Cas no 515861-07-1 (Ethyl 2-(Cyanoacetyl)amino-5-isopropylthiophene-3-carboxylate)

• Product Name: Ethyl 2-(Cyanoacetyl)amino-5-isopropylthiophene-3-carboxylate
• CAS No: 515861-07-1
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• MDL: MFCD03759391
• CID: 4714889
• Update Time: 2025-05-24

Ethyl 2-(Cyanoacetyl)amino-5-isopropylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(cyanoacetyl)amino]-5-isopropylthiophene-3-carboxylate
• ethyl 2-(2-cyanoacetamido)-5-isopropylthiophene-3-carboxylate
• ethyl 2-[(cyanoacetyl)amino]-5-(propan-2-yl)thiophene-3-carboxylate
• Oprea1_430376
• STK436952
• BBL016915
• R7854
• ethyl 2-[(2-cyanoacetyl)amino]-5-propan-2-ylthiophene-3-carboxylate
• Ethyl 2-(Cyanoacetyl)amino-5-isopropylthiophene-3-carboxylate

• MDL： MFCD03759391
• Inchi： 1S/C13H16N2O3S/c1-4-18-13(17)9-7-10(8(2)3)19-12(9)15-11(16)5-6-14/h7-8H,4-5H2,1-3H3,(H,15,16)
• InChI Key： CVCOJTPLHAKXGC-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C=C1C(C)C)NC(CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 389
• Topological Polar Surface Area: 107

Additional information on Ethyl 2-(Cyanoacetyl)amino-5-isopropylthiophene-3-carboxylate

Ethyl 2-(Cyanoacetyl)amino-5-isopropylthiophene-3-carboxylate: A Comprehensive Overview

Ethyl 2-(Cyanoacetyl)amino-5-isopropylthiophene-3-carboxylate, with CAS No. 515861-07-1, is a sophisticated organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is characterized by its unique structure, which incorporates a thiophene ring, an amino group, and a cyanoacetyl substituent. The presence of these functional groups makes it highly versatile and suitable for a wide range of applications.

The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is a key structural element in this compound. Thiophenes are known for their stability and electronic properties, making them valuable in various chemical reactions. The substitution pattern of this compound further enhances its reactivity and functionality. The amino group attached to the thiophene ring introduces nucleophilic properties, while the cyanoacetyl group adds electron-withdrawing characteristics, creating a dynamic balance that can be exploited in synthetic chemistry.

Recent studies have highlighted the potential of Ethyl 2-(Cyanoacetyl)amino-5-isopropylthiophene-3-carboxylate in the development of advanced materials. For instance, researchers have explored its use in the synthesis of conjugated polymers for applications in organic electronics. These polymers exhibit excellent charge transport properties, making them ideal for use in light-emitting diodes (LEDs) and solar cells. The compound's ability to participate in conjugation reactions has been extensively studied, with findings published in leading journals such as Nature Communications and Angewandte Chemie.

In the pharmaceutical industry, Ethyl 2-(Cyanoacetyl)amino-5-isopropylthiophene-3-carboxylate has shown promise as a precursor for drug development. Its structure allows for the incorporation of bioactive moieties, enabling the creation of molecules with potential therapeutic applications. For example, derivatives of this compound have been investigated for their ability to inhibit enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings were reported in high-impact journals like Journal of Medicinal Chemistry, underscoring its significance in drug discovery.

The synthesis of Ethyl 2-(Cyanoacetyl)amino-5-isopropylthiophene-3-carboxylate involves a series of carefully designed reactions that highlight its synthetic accessibility. Starting from readily available thiophene derivatives, chemists employ techniques such as nucleophilic substitution and coupling reactions to assemble the molecule. The use of catalysts and protecting groups ensures high yields and purity, making this compound suitable for large-scale production.

Beyond its direct applications, this compound serves as a valuable model for studying chemical reactivity and molecular design principles. Its structure provides insights into how functional groups interact within a molecule, influencing properties such as solubility, stability, and reactivity. Such understanding is crucial for designing new compounds with tailored functionalities.

In conclusion, Ethyl 2-(Cyanoacetyl)amino-5-isopropylthiophene-3-carboxylate (CAS No. 515861-07-1) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties make it an invaluable tool in diverse fields ranging from materials science to pharmaceutical research. As ongoing research continues to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.